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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, synthesis, and physicochemical properties of

tetraammineplatinum(II) chloride, [Pt(NH₃)₄]Cl₂. From its early discovery as a component of

Magnus's green salt to its modern applications as a precursor in the synthesis of platinum-

based therapeutics and catalysts, this document provides a comprehensive resource for

professionals in the chemical and pharmaceutical sciences.

A Historical Overview: From a Green Precipitate to a
Key Precursor
The story of tetraammineplatinum(II) chloride is intrinsically linked to the discovery of one of the

first coordination compounds, Magnus's green salt. In the early 1830s, the German chemist

Heinrich Gustav Magnus reported the formation of a green precipitate when aqueous solutions

of [Pt(NH₃)₄]²⁺ and [PtCl₄]²⁻ were combined.[1] This compound, later identified as [Pt(NH₃)₄]

[PtCl₄], was one of the first metal ammine complexes to be described.[2]

Initially, the true nature of these platinum-ammine complexes was a subject of considerable

debate. The existence of isomers with the same empirical formula, such as cisplatin and

transplatin, further complicated early structural elucidation. It was not until the development of

modern analytical techniques that the distinct structures of Magnus's green salt and
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tetraammineplatinum(II) chloride were fully understood. Tetraammineplatinum(II) chloride, a

water-soluble salt, was identified as a key intermediate in the chemistry of platinum ammines

and a precursor to other important platinum compounds.
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Figure 1. Historical Timeline of Tetraammineplatinum(II) Chloride
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Figure 2. Synthesis Workflow for Tetraammineplatinum(II) Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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